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Compound of Interest

Compound Name: N6-Furfuryl-2-aMinoadenosine

Cat. No.: B12096494

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential procedural information for the safe

disposal of N6-Furfuryl-2-aminoadenosine, a purine nucleoside analogue. While a specific

Safety Data Sheet (SDS) for N6-Furfuryl-2-aminoadenosine is not readily available, this

document synthesizes safety and disposal information from the SDS of similar purine

compounds, such as Guanine and Kinetin (6-Furfuryl amino purine), to establish a

comprehensive operational and disposal plan.

Quantitative Safety Data Summary
The following table summarizes the key hazard information and recommended personal

protective equipment (PPE) based on data for analogous compounds. This information is

critical for minimizing risk during handling and disposal procedures.
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Hazard Category Hazard Statements
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation H315: Causes skin irritation.[1]
Protective gloves, Protective

clothing.[2][3]

Eye Irritation
H319: Causes serious eye

irritation.[1]

Tightly fitting safety goggles

with side-shields.[3]

Respiratory Irritation
H335: May cause respiratory

irritation.[1]

Full-face respirator if exposure

limits are exceeded.[3]

Procedural Steps for Safe Disposal
Adherence to a strict, step-by-step disposal process is crucial for laboratory safety. The

following protocol is based on best practices for handling chemical compounds of this nature.

1. Personal Protective Equipment (PPE) and Safety Measures:

Gloves: Always wear chemical-resistant gloves that have been inspected for integrity before

use.[3]

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166(EU) or NIOSH (US) standards.[3]

Lab Coat: A lab coat or fire/flame resistant and impervious clothing should be worn.[3]

Ventilation: Handle the compound in a well-ventilated area, such as a chemical fume hood,

to avoid the formation of dust and aerosols.[3]

2. Spill Management and Containment:

In the event of a spill, immediately evacuate personnel to a safe area.[3]

Remove all sources of ignition and use non-sparking tools for cleanup.[3]

Prevent the chemical from entering drains or waterways.[1][3]
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Collect the spilled material using appropriate methods to avoid dust generation and place it

in a suitable, closed container for disposal.[1][3]

3. Waste Disposal Protocol:

Containerization: Place the waste N6-Furfuryl-2-aminoadenosine in a clearly labeled,

suitable, and closed container.[3]

Disposal Route: Dispose of the contents and the container at an approved waste disposal

plant in accordance with local, state, and federal regulations.[1] Do not discharge into the

environment.[3]

Contaminated Clothing: Take off any contaminated clothing and wash it before reuse.[1]

Experimental Workflow for Safe Chemical Handling
and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of a

research-grade chemical like N6-Furfuryl-2-aminoadenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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